![molecular formula C8H8N2O2S B366488 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 35970-82-2](/img/structure/B366488.png)
5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
Overview
Description
5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is a chemical compound with the empirical formula C8H8N2OS . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound consists of a thieno[2,3-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring .Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 180.23 .Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been involved in the synthesis of thieno[2,3-d]pyrimidines using microwave irradiation, demonstrating its utility in creating diverse chemical structures (Davoodnia et al., 2009).
- It serves as a key intermediate in the formation of dihydrofuro[2,3-d]pyrimidines and furo[2,3-d]pyrimidines when reacted with alkenes or terminal alkynes in the presence of cerium(IV) ammonium nitrate (Kobayashi et al., 2000).
Radioprotective and Antitumor Activities
- Certain derivatives of 5,6-dimethylthieno[2,3-d]pyrimidine have shown promise in radioprotective and antitumor activities, highlighting its potential in medicinal chemistry and pharmaceutical research (Alqasoumi et al., 2009).
Catalyst in Multi-component Reactions
- The compound has been utilized in multi-component reactions, for instance, in the preparation of indeno[2′,1′:5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione derivatives using nano Fe2O3@SiO2–SO3H as a catalyst, indicating its role in catalysis and material science (Ghashang et al., 2017).
Structural and Spectral Analysis
- The compound's derivatives have been synthesized and analyzed structurally and spectrally, offering insights into their electronic structures and potential applications in material science and molecular electronics (Ashraf et al., 2019).
Mechanism of Action
Target of Action
The primary targets of 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione are currently unknown. This compound is part of a unique collection of chemicals provided for early discovery researchers
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
properties
IUPAC Name |
5,6-dimethyl-1H-thieno[2,3-d]pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O2S/c1-3-4(2)13-7-5(3)6(11)9-8(12)10-7/h1-2H3,(H2,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBDWJBNPOZKDOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)NC(=O)N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: The research article describes the synthesis of 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione through the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with isocyanates under microwave irradiation. [] This reaction is carried out in the presence of N,N-dimethylacetamide as a solvent. The proposed mechanism involves the formation of 4,5-dimethyl-2-substitutedcarbamoylaminothiophene-3-carboxamide intermediates, some of which were successfully isolated during the study. []
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